Cas no 37577-48-3 (9,10-Dimethyl-octacosanoic acid)

• Product Name: 9,10-Dimethyl-octacosanoic acid
• CAS No: 37577-48-3
• MF: C₃₀H₆₀O₂
• MW: 452.796210289001
• CID: 2666280
• Update Time: 2023-08-06

9,10-Dimethyl-octacosanoic acid Chemical and Physical Properties

Names and Identifiers

• 9,10-dimethyl-octacosanoic acid
• Nodoic acid
• LMFA01020234
• 9,10-Dimethyl-octacosanoic acid

• Inchi： 1S/C30H60O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-28(2)29(3)26-23-20-18-21-24-27-30(31)32/h28-29H,4-27H2,1-3H3,(H,31,32)
• InChI Key： VUKQWNTVHBAURS-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(C)C(C)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 452.459
• Monoisotopic Mass: 452.459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 37.3